Cas no 137890-05-2 (1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one)
137890-05-2 structure
Product Name:1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
CAS No:137890-05-2
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD04968784
CID:820371
PubChem ID:7017416
Update Time:2025-04-19
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Methyl-1H-pyrazol-5-yl)ethanone
- 1-(2-METHYL-2H-PYRAZOL-3-YL)-ETHANONE
- 1-(2-methylpyrazol-3-yl)ethanone
- 5-Acetyl-1-methylpyrazole
- 1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one
- 1-(2-Methyl-2H-pyrazol-3-yl)ethanone
- Ethanone, 1-(1-methyl-1H-pyrazol-5-yl)-
- PubChem22711
- UXNMMULCZUAIHE-UHFFFAOYSA-N
- EBD210154
- STK346764
- SBB021678
- BBL030287
- TRA0020428
- RP195
- Ethanone, 1-(1-methyl-1H-pyrazol-5-yl)- (9CI)
- DB-017145
- SY005764
- MFCD04968784
- J-503042
- CS-W021193
- DTXSID50426892
- SCHEMBL335332
- EN300-101159
- ALBB-003695
- Z1183445308
- AKOS000307599
- AB90120
- DS-13690
- 137890-05-2
- 1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
-
- MDL： MFCD04968784
- Inchi： 1S/C6H8N2O/c1-5(9)6-3-4-7-8(6)2/h3-4H,1-2H3
- InChI Key： UXNMMULCZUAIHE-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=NN1C
Computed Properties
- Exact Mass: 124.06400
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9
- XLogP3: 0.3
Experimental Properties
- Boiling Point: 221°C at 760 mmHg
- Flash Point: 87.4℃
- PSA: 34.89000
- LogP: 0.62270
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Storage Condition：Sealed in dry,Room Temperature
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M839417-250mg |
1-(1-Methyl-1H-pyrazol-5-yl)ethanone |
137890-05-2 | 95% | 250mg |
586.00 | 2021-05-17 | |
| TRC | M324398-50mg |
1-(1-methyl-1H-pyrazol-5-yl)ethanone |
137890-05-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M324398-100mg |
1-(1-methyl-1H-pyrazol-5-yl)ethanone |
137890-05-2 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M324398-500mg |
1-(1-methyl-1H-pyrazol-5-yl)ethanone |
137890-05-2 | 500mg |
$ 230.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M51990-250mg |
1-(1-Methyl-1H-pyrazol-5-yl)ethanone |
137890-05-2 | 250mg |
¥749.0 | 2021-09-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M190766-1g |
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
137890-05-2 | 95% | 1g |
¥966.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M190766-100mg |
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
137890-05-2 | 95% | 100mg |
¥257.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M190766-250mg |
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
137890-05-2 | 95% | 250mg |
¥467.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M190766-10g |
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
137890-05-2 | 95% | 10g |
¥6182.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M190766-5g |
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one |
137890-05-2 | 95% | 5g |
¥3864.90 | 2023-09-01 |
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:137890-05-2)1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
Order Number:A24834
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):769.0
Email:sales@amadischem.com
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:137890-05-2)1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
Purity:99%
Quantity:10g
Price ($):769.0